Cas no 1628734-75-7 ((3R,4S)-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 1628734-75-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD34169176
• CID: 5088642
• PubChem ID: 1512687
• Update Time: 2025-06-28

(3R,4S)-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-methylpyrrolidine-3-carboxylic acid
• Rel-(3R,4S)-4-methylpyrrolidine-3-carboxylic acid
• cis-4-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester

• MDL： MFCD34169176
• Inchi： 1S/C6H11NO2/c1-4-2-7-3-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5+/m1/s1
• InChI Key： FLYSYPZJEXSTBV-UHNVWZDZSA-N
• SMILES： OC([C@H]1CNC[C@H]1C)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3R,4S)-4-methylpyrrolidine-3-carboxylic acid

Recent Advances in the Application of (3R,4S)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1628734-75-7) in Chemical Biology and Pharmaceutical Research

The compound (3R,4S)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1628734-75-7) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This chiral pyrrolidine derivative has attracted significant attention due to its unique structural features, which make it an ideal building block for the development of novel bioactive molecules. Recent studies have demonstrated its potential in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and metabolic conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of selective dopamine D3 receptor antagonists. The researchers successfully incorporated (3R,4S)-4-methylpyrrolidine-3-carboxylic acid into novel heterocyclic systems, achieving compounds with improved blood-brain barrier penetration and receptor subtype selectivity. The study reported a 15-fold increase in binding affinity compared to previous generation compounds, highlighting the structural advantages of this scaffold.

In the field of antimicrobial research, a recent publication in ACS Infectious Diseases (2024) demonstrated the effectiveness of derivatives containing the (3R,4S)-4-methylpyrrolidine-3-carboxylic acid moiety against drug-resistant bacterial strains. The compound's rigid structure and multiple hydrogen bonding sites were found to enhance interactions with bacterial ribosomes, leading to improved antibiotic activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values in the low micromolar range.

From a synthetic chemistry perspective, significant progress has been made in the scalable production of this chiral building block. A 2024 Nature Protocols paper detailed an efficient enzymatic resolution method for the large-scale preparation of (3R,4S)-4-methylpyrrolidine-3-carboxylic acid with >99% enantiomeric excess. This advancement has facilitated its broader application in drug discovery programs across multiple pharmaceutical companies.

The compound's potential in CNS drug development was further highlighted in a recent Neuropharmacology study (2024), where it served as the core structure for novel sigma-1 receptor modulators. These compounds showed remarkable neuroprotective effects in animal models of Parkinson's disease, with one derivative demonstrating a 40% reduction in dopaminergic neuron loss compared to controls. The stereochemistry of the (3R,4S) configuration was found to be crucial for this biological activity.

Current research directions include exploring the application of this scaffold in PROTAC (proteolysis targeting chimera) design and as a component of novel peptide-mimetic therapeutics. Several pharmaceutical companies have included derivatives of (3R,4S)-4-methylpyrrolidine-3-carboxylic acid in their preclinical pipelines, targeting indications ranging from neurodegenerative diseases to rare genetic disorders.

In conclusion, (3R,4S)-4-methylpyrrolidine-3-carboxylic acid (CAS: 1628734-75-7) represents a versatile and pharmacologically relevant scaffold that continues to enable significant advances in medicinal chemistry. Its unique stereochemical properties and synthetic accessibility position it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of CNS-targeted therapeutics and novel antimicrobial agents.